Cas no 112520-09-9 (Benzo[1,3]dithiole 1,1,3,3-tetraoxide)

Benzo[1,3]dithiole 1,1,3,3-tetraoxide structure
112520-09-9 structure
Product Name:Benzo[1,3]dithiole 1,1,3,3-tetraoxide
CAS No:112520-09-9
MF:C7H6O4S2
MW:218.250139713287
MDL:MFCD08693227
CID:1083066
PubChem ID:13777356
Update Time:2025-09-28

Benzo[1,3]dithiole 1,1,3,3-tetraoxide Chemical and Physical Properties

Names and Identifiers

    • Benzo[1,3]dithiole 1,1,3,3-tetraoxide
    • 1,3-Benzodithiole, 1,1,3,3-tetraoxide
    • 1λ<sup>6</sup>,3λ<sup>6</sup>-benzodithiole 1,1,3,3-tetraoxide
    • 1,3-Benzodithiol 1,1,3,3-tetraoxide
    • Benzo[1,3]dithiole1,1,3,3-tetraoxide
    • 1H-1lambda~6~,3lambda~6~-Benzodithiole-1,1,3,3(2H)-tetrone
    • 112520-09-9
    • 2H-1??,3??-BENZODITHIOLE-1,1,3,3-TETRONE
    • SCHEMBL255966
    • DB-333886
    • AKOS000277759
    • DTXSID20549128
    • 1lambda6,3lambda6-benzodithiole 1,1,3,3-tetraoxide
    • CS-0032545
    • CS-15454
    • MDL: MFCD08693227
    • Inchi: 1S/C7H6O4S2/c8-12(9)5-13(10,11)7-4-2-1-3-6(7)12/h1-4H,5H2
    • InChI Key: RMLMPZCKCXISTB-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2S(C1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 217.97075102g/mol
  • Monoisotopic Mass: 217.97075102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85
  • XLogP3: 0.3

Benzo[1,3]dithiole 1,1,3,3-tetraoxide Pricemore >>

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